Cas no 1807027-71-9 (4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride)

• Product Name: 4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride
• CAS No: 1807027-71-9
• MF: C₇H₂BrClF₂INO
• MW: 396.355159282684
• CID: 4861087
• Update Time: 2025-08-05

4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrClF2INO/c8-4-2(5(9)14)1-13-7(12)3(4)6(10)11/h1,6H
• InChI Key： HUZITUCTTIUGIG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C(C(=O)Cl)=CN=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 3.4
• Topological Polar Surface Area: 30

Additional information on 4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride

Compound Overview: 4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride (CAS No. 1807027-71)

The compound 4-Bromo-3-(difluoromethyl)-2-iodopyridine-5-carbonyl chloride (CAS No. 1807027) is a highly specialized organic compound with significant applications in modern chemical research and synthesis. This compound, with its unique structure featuring a pyridine ring substituted with bromine, difluoromethyl, and iodine groups, along with a carbonyl chloride functional group, has garnered attention for its potential in various chemical transformations and as an intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of such halogenated pyridines in medicinal chemistry, where they serve as key intermediates in the development of bioactive compounds. The presence of multiple halogen atoms (bromine and iodine) on the pyridine ring introduces unique electronic properties, making this compound valuable for exploring regioselective reactions and for use in cross-coupling reactions—a cornerstone of modern organic synthesis.

The difluoromethyl group attached to the pyridine ring adds another layer of complexity to this compound's reactivity. Fluorinated compounds are known for their stability and unique electronic properties, which can significantly influence the reactivity of neighboring groups. This makes 4-Bromo-3-(difluoromethyl)-2-iodopyridine an interesting candidate for studying fluorination effects on aromatic systems.

From a synthetic perspective, the preparation of this compound involves a series of carefully controlled reactions, including halogenation and substitution processes. Researchers have employed various strategies to optimize the synthesis of such multi-halogenated pyridines, often focusing on achieving high yields and selectivity. The introduction of the carbonyl chloride group at position 5 further enhances the versatility of this compound, enabling it to participate in a wide range of nucleophilic acyl substitutions.

Recent advancements in catalytic methods have also opened new avenues for utilizing 4-Bromo-3-(difluoromethyl)-2-iodopyridine in asymmetric synthesis and enantioselective reactions. Its ability to act as both an electrophilic and nucleophilic partner makes it a versatile building block in constructing complex molecular architectures.

In terms of applications, this compound has shown promise in the development of agrochemicals and pharmaceuticals. Its role as an intermediate in the synthesis of bioactive molecules underscores its importance in contemporary drug discovery efforts. Moreover, the presence of multiple halogens provides opportunities for exploring metal-catalyzed transformations, such as Suzuki-Miyaura couplings and other cross-coupling reactions.

Looking ahead, ongoing research continues to uncover novel uses for 4-Bromo-difluoro-methyliodo-pyridine carbonyl chloride across various chemical disciplines. Its unique combination of functional groups positions it as a valuable tool for advancing both academic research and industrial applications.